Cas no 62096-70-2 (Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl-)
62096-70-2 structure
Product Name:Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl-
CAS No:62096-70-2
MF:C19H14N2O2
MW:302.326664447784
CID:458257
PubChem ID:12307903
Update Time:2025-04-19
Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl-
- 6-(4-methoxyphenyl)-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
- DTXSID60487050
- 62096-70-2
- 6-(4-Methoxyphenyl)-3-phenylisoxazolo[5,4-b]pyridine
-
- Inchi: 1S/C19H14N2O2/c1-22-15-9-7-13(8-10-15)17-12-11-16-18(21-23-19(16)20-17)14-5-3-2-4-6-14/h2-12H,1H3
- InChI Key: TUFHFVPOOPEOTC-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=C(C3C=CC(=CC=3)OC)N=2)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 302.10562
- Monoisotopic Mass: 302.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 48.2Ų
Experimental Properties
- PSA: 48.15
Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl- Related Literature
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Riccardo Spezia,Stefan Knecht,Benedetta Mennucci Phys. Chem. Chem. Phys., 2017,19, 17156-17166
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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3. Diterpenoids
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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